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Abstract

Eilat virus (EILV) represents a unique member of the Alphavirus genus, distinguished by its
strict host range restriction to insects, rendering it incapable of replicating in vertebrate cells.[1]
[2] This characteristic has positioned EILV as a significant tool in virology research, particularly
as a safe and effective vaccine platform against pathogenic alphaviruses. This technical guide
provides a comprehensive overview of Eilat virus, detailing its molecular biology, virology, and
the experimental methodologies crucial for its study and application. Quantitative data are
summarized in structured tables, and key processes are visualized through detailed diagrams
to facilitate a deeper understanding for researchers, scientists, and professionals in drug
development.

Introduction

First isolated in the Negev desert of Israel from Anopheles coustani mosquitoes, Eilat virus is a
spherical, enveloped virus with a positive-sense, single-stranded RNA genome.[3][4]
Phylogenetically, it is a sister to the Western equine encephalitis antigenic complex.[3] Unlike
most alphaviruses that exhibit a broad host range, infecting both invertebrates and vertebrates,
EILV's life cycle is confined to insect cells. This restriction is a multi-stage phenomenon,
occurring at both the level of viral entry and genomic RNA replication within vertebrate cells.
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This inherent safety profile, coupled with its antigenic relationship to pathogenic alphaviruses,
has driven the development of EILV-based chimeric vaccines against diseases like Eastern
Equine Encephalitis (EEE) and Venezuelan Equine Encephalitis (VEE).

Virology and Molecular Biology
Virion and Genome Structure

The Eilat virus virion is approximately 70 nm in diameter and exhibits icosahedral symmetry,
characteristic of the Alphavirus genus. The viral genome is a single-stranded, positive-sense
RNA molecule, typically around 11-12 kb in length. The genome contains two open reading
frames (ORFs): the 5" two-thirds encodes the non-structural proteins (nsP1-4), while the 3' one-
third encodes the structural proteins (Capsid, E3, E2, 6K, and E1).

Genomic and Protein Characteristics

The genomic and protein characteristics of Eilat virus are summarized in the table below.
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Feature Description Reference
Genome Size ~11-12 kb
Virion Diameter ~70 nm

5' UTR Length 76 nt
nsP1 540 aa
nsP2 807 aa
nsP3 547 aa
nsP4 610 aa
Intergenic Region 49 nt
Capsid 269 aa
E3 65 aa

E2 422 aa
6K 59 aa

El 439 aa

3' UTR Length 321 nt

Table 1: Genomic and Protein Characteristics of Eilat Virus.

Replication Cycle in Insect Cells

The replication of Eilat virus in permissive insect cells follows the general alphavirus replication
strategy.
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Figure 1: Eilat Virus Replication Cycle in Permissive Insect Cells.

Host Range Restriction

A defining feature of Eilat virus is its inability to replicate in vertebrate cells. This host range
restriction is a multi-faceted process, involving blocks at both the entry and post-entry stages of

the viral life cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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